Cas no 37081-76-8 (7-Hydroxy Amoxapine)

• Product Name: 7-Hydroxy Amoxapine
• CAS No: 37081-76-8
• Molecular Formula: C₁₇H₁₆N₃O₂Cl
• Molecular Weight: 329.78084
• CID: 308338
• PubChem ID: 162242

7-Hydroxy Amoxapine Properties

Names and Identifiers

• Dibenz[b,f][1,4]oxazepin-7-ol,2-chloro-11-(1-piperazinyl)-
• 7-Hydroxy Amoxapine
• 8-chloro-6-piperazin-1-ylbenzo[b][1,4]benzoxazepin-2-ol
• 2-Chloro-11-(1-piperazinyl)dibenzo[b,f][1,4]oxazepin-7-ol #
• Dibenz(b,f)(1,4)oxazepin-7-ol, 2-chloro-11-(1-piperazinyl)-
• AKOS030254514
• 9Z11F654NR
• DTXSID00190576
• CHEBI:143288
• 37081-76-8
• FT-0669311
• 2-Chloro-11-(1-piperazinyl)-dibenz[b,f][1,4]oxazepin-7-ol
• UNII-9Z11F654NR
• MEUGUMOVYNSGEW-UHFFFAOYSA-N
• NS00113965
• Q4642870
• 7-Hydroxyamoxapine
• 2-Chloro-11-(1-piperazinyl)dibenzo[b,f][1,4]oxazepin-7-ol
• 7-Hydroxyamoxapin
• SCHEMBL142222
• DTXCID40113067
• 2-chloro-11-(1-piperazinyl)dibenzo(b,f)(1,4)oxazepin-7-ol

• InChIKey： MEUGUMOVYNSGEW-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16ClN3O2/c18-11-1-4-15-13(9-11)17(21-7-5-19-6-8-21)20-14-3-2-12(22)10-16(14)23-15/h1-4,9-10,19,22H,5-8H2
• SMILES： OC1C=CC2N=C(C3C=C(Cl)C=CC=3OC=2C=1)N1CCNCC1

Computed Properties

• Exact Mass: 329.09300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 329.093104
• Heavy Atom Count: 23
• Complexity: 455
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 57.1

Experimental Properties

• LogP: 2.83710
• PSA: 57.09000
• Refractive Index: 1.704
• Boiling Point: 536.3°C at 760 mmHg
• Melting Point: 260-264°C (dec.)
• Flash Point: 278.1°C
• Density: 1.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Dibenzoxazepines